Cas no 301681-25-4 (N-(4-(((3,4-DIMETHYL-5-ISOXAZOLYL)AMINO)SULFONYL)PH)-2,2,2-TRIFLUOROACETAMIDE)

• Product Name: N-(4-(((3,4-DIMETHYL-5-ISOXAZOLYL)AMINO)SULFONYL)PH)-2,2,2-TRIFLUOROACETAMIDE
• CAS No: 301681-25-4
• MF: C₁₃H₁₂F₃N₃O₄S
• MW: 363.312292098999
• CID: 6868134
• PubChem ID: 1107616
• Update Time: 2025-04-29

N-(4-(((3,4-DIMETHYL-5-ISOXAZOLYL)AMINO)SULFONYL)PH)-2,2,2-TRIFLUOROACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-2,2,2-trifluoroacetamide
• MLS001203974
• CHEMBL1898492
• SMR000515472
• EU-0036422
• N-[4-(3,4-Dimethyl-isoxazol-5-ylsulfamoyl)-phenyl]-2,2,2-trifluoro-acetamide
• SR-01000416055-1
• N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)-2,2,2-trifluoroacetamide
• 301681-25-4
• AKOS000533510
• SR-01000416055
• STL331145
• HMS2834K14
• N-(4-(((3,4-DIMETHYL-5-ISOXAZOLYL)AMINO)SULFONYL)PH)-2,2,2-TRIFLUOROACETAMIDE

• Inchi： 1S/C13H12F3N3O4S/c1-7-8(2)18-23-11(7)19-24(21,22)10-5-3-9(4-6-10)17-12(20)13(14,15)16/h3-6,19H,1-2H3,(H,17,20)
• InChI Key： KJEYNWQWLMDFIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(F)(F)F)=O)(NC1=C(C)C(C)=NO1)(=O)=O

Computed Properties

• Exact Mass: 363.05006153Da
• Monoisotopic Mass: 363.05006153Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų